12-Octadecanoyloxy-octadecanoic acid
12-Octadecanoyloxy-octadecanoic acid
Fahfa(18:0/12-O-18:0), also known as 12-sahsa or 12-(stearoyloxy)stearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, fahfa(18:0/12-O-18:0) is considered to be a fatty ester lipid molecule. Fahfa(18:0/12-O-18:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Fahfa(18:0/12-O-18:0) has been primarily detected in urine. Within the cell, fahfa(18:0/12-O-18:0) is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Fahfa(18:0/12-O-18:0) can be biosynthesized from octadecanoic acid.
12-(octadecanoyloxy)octadecanoic acid is a fatty acid ester obtained by formal condensation of the carboxy group of octadecanoic acid with the hydroxy group of 12-hydroxyoctadecanoic acid. It is a fatty acid ester, a monocarboxylic acid and a 12-hydroxyoctadecanoic acid. It derives from an octadecanoic acid. It is a conjugate acid of a 12-(octadecanoyloxy)octadecanoate.
12-(octadecanoyloxy)octadecanoic acid is a fatty acid ester obtained by formal condensation of the carboxy group of octadecanoic acid with the hydroxy group of 12-hydroxyoctadecanoic acid. It is a fatty acid ester, a monocarboxylic acid and a 12-hydroxyoctadecanoic acid. It derives from an octadecanoic acid. It is a conjugate acid of a 12-(octadecanoyloxy)octadecanoate.
Brand Name:
Vulcanchem
CAS No.:
51350-61-9
VCID:
VC0049269
InChI:
InChI=1S/C36H70O4/c1-3-5-7-9-10-11-12-13-14-15-16-17-22-25-29-33-36(39)40-34(30-26-8-6-4-2)31-27-23-20-18-19-21-24-28-32-35(37)38/h34H,3-33H2,1-2H3,(H,37,38)
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OC(CCCCCC)CCCCCCCCCCC(=O)O
Molecular Formula:
C36H70O4
Molecular Weight:
566.9 g/mol
12-Octadecanoyloxy-octadecanoic acid
CAS No.: 51350-61-9
Reference Standards
VCID: VC0049269
Molecular Formula: C36H70O4
Molecular Weight: 566.9 g/mol
CAS No. | 51350-61-9 |
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Product Name | 12-Octadecanoyloxy-octadecanoic acid |
Molecular Formula | C36H70O4 |
Molecular Weight | 566.9 g/mol |
IUPAC Name | 12-octadecanoyloxyoctadecanoic acid |
Standard InChI | InChI=1S/C36H70O4/c1-3-5-7-9-10-11-12-13-14-15-16-17-22-25-29-33-36(39)40-34(30-26-8-6-4-2)31-27-23-20-18-19-21-24-28-32-35(37)38/h34H,3-33H2,1-2H3,(H,37,38) |
Standard InChIKey | HCUIHIKPUYHKSQ-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCCCC(=O)OC(CCCCCC)CCCCCCCCCCC(=O)O |
Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OC(CCCCCC)CCCCCCCCCCC(=O)O |
Appearance | Assay:≥95%A solution in methyl acetate |
Physical Description | Solid |
Description | Fahfa(18:0/12-O-18:0), also known as 12-sahsa or 12-(stearoyloxy)stearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, fahfa(18:0/12-O-18:0) is considered to be a fatty ester lipid molecule. Fahfa(18:0/12-O-18:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Fahfa(18:0/12-O-18:0) has been primarily detected in urine. Within the cell, fahfa(18:0/12-O-18:0) is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Fahfa(18:0/12-O-18:0) can be biosynthesized from octadecanoic acid. 12-(octadecanoyloxy)octadecanoic acid is a fatty acid ester obtained by formal condensation of the carboxy group of octadecanoic acid with the hydroxy group of 12-hydroxyoctadecanoic acid. It is a fatty acid ester, a monocarboxylic acid and a 12-hydroxyoctadecanoic acid. It derives from an octadecanoic acid. It is a conjugate acid of a 12-(octadecanoyloxy)octadecanoate. |
Synonyms | 12-[(1-Oxooctadecyl)oxy]-Octadecanoic Acid; 11-Carboxy-1-hexylundecyl Stearate |
PubChem Compound | 13847803 |
Last Modified | Nov 11 2021 |
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